Cas no 55443-42-0 (N-(carbamothioylmethyl)benzamide)

• Product Name: N-(carbamothioylmethyl)benzamide
• CAS No: 55443-42-0
• MF: C₉H₁₀N₂OS
• MW: 194.253500461578
• MDL: MFCD00022176
• CID: 1593652
• PubChem ID: 3500543
• Update Time: 2025-11-01

N-(carbamothioylmethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-amino-2-sulfanylideneethyl)benzamide
• Benzamino-thioacetamid
• CTK5A3630
• NSC84257
• 2-benzamidothioacetamide
• N-Benzoyl-thioglycin-amid
• Benzoylaminothioacetamid
• N-(2-amino-2-thioxoethyl)benzamide
• Thiohippurylamid
• AC1Q501M
• AC1MQEL5
• N-benzoyl-thioglycine amide
• EN300-25525
• N~1~-(2-AMINO-2-THIOXOETHYL)BENZAMIDE
• CS-0294997
• F14578
• 55443-42-0
• AKOS001258524
• Z211300040
• DTXSID40393084
• NSC-84257
• N-(carbamothioylmethyl)benzamide
• SCHEMBL6976594
• JGQSPWXCUZDDHM-UHFFFAOYSA-N

• MDL： MFCD00022176
• Inchi： 1S/C9H10N2OS/c10-8(13)6-11-9(12)7-4-2-1-3-5-7/h1-5H,6H2,(H2,10,13)(H,11,12)
• InChI Key： JGQSPWXCUZDDHM-UHFFFAOYSA-N
• SMILES： S=C(CNC(C1C=CC=CC=1)=O)N

Computed Properties

• Exact Mass: 194.0515
• Monoisotopic Mass: 194.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 87.2Ų

Experimental Properties

• PSA: 55.12

Additional information on N-(carbamothioylmethyl)benzamide

N-(Carbamothioylmethyl)benzamide: A Comprehensive Overview

The compound with CAS No. 55443-42-0, commonly referred to as N-(carbamothioylmethyl)benzamide, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique chemical structure and potential applications in various industries. Recent studies have highlighted its role in drug discovery, agrochemicals, and advanced materials science. This article delves into the properties, synthesis, applications, and the latest research findings related to N-(carbamothioylmethyl)benzamide.

N-(Carbamothioylmethyl)benzamide is characterized by its distinctive structure, which includes a benzamide group attached to a carbamothioylmethyl moiety. This combination imparts the compound with unique reactivity and stability. Researchers have explored its ability to act as a precursor in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and antifungal agents. Recent advancements in medicinal chemistry have underscored its potential as a scaffold for designing drugs targeting specific cellular pathways.

The synthesis of N-(carbamothioylmethyl)benzamide involves a multi-step process that typically begins with the preparation of intermediate compounds. The use of efficient catalysts and green chemistry principles has been emphasized in recent studies to enhance yield and reduce environmental impact. For instance, a study published in *Green Chemistry* demonstrated a sustainable method for synthesizing this compound using microwave-assisted techniques, which significantly reduced reaction time and energy consumption.

In terms of applications, N-(carbamothioylmethyl)benzamide has shown promise in agrochemicals, particularly as a component in herbicides and fungicides. Its ability to inhibit key enzymes involved in plant growth regulation has been extensively studied. A research team at the University of California reported that this compound exhibits selective toxicity against agricultural pathogens without adversely affecting crop plants, making it a potential candidate for eco-friendly pest control solutions.

Another area where N-(carbamothioylmethyl)benzamide has gained traction is in materials science. Its sulfur-containing functional groups make it suitable for use in polymer synthesis and as an additive in high-performance materials. Recent studies have explored its role in enhancing the thermal stability and mechanical properties of polymers used in aerospace and automotive industries.

From a toxicological perspective, understanding the safety profile of N-(carbamothioylmethyl)benzamide is crucial for its industrial applications. Regulatory bodies require thorough safety assessments before any compound can be approved for commercial use. Recent toxicity studies conducted by the European Chemicals Agency (ECHA) indicate that this compound exhibits low acute toxicity when handled under recommended conditions. However, long-term exposure studies are still underway to fully assess its potential risks to human health and the environment.

Looking ahead, the future of N-(carbamothioylmethyl)benzamide lies in leveraging emerging technologies such as artificial intelligence (AI) for predictive modeling of its interactions with biological systems. AI-driven platforms are being utilized to optimize its pharmacokinetic properties and identify novel therapeutic targets. Additionally, collaborations between academic institutions and industry leaders are expected to accelerate its transition from laboratory research to commercial production.

In conclusion, N-(carbamothioylmethyl)benzamide (CAS No. 55443-42-0) is a versatile compound with vast potential across multiple disciplines. Its unique chemical properties, coupled with ongoing research advancements, position it as a key player in the development of innovative solutions across healthcare, agriculture, and materials science. As scientific understanding continues to evolve, this compound is poised to make significant contributions to both academic research and industrial applications.